N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-3-methylbenzamide

• IUPAC Name: N-(1,3-dimethyl-2-oxobenzimidazol-5-yl)-3-methylbenzamide
• InChI: InChI=1S/C17H17N3O2/c1-11-5-4-6-12(9-11)16(21)18-13-7-8-14-15(10-13)20(3)17(22)19(14)2/h4-10H,1-3H3,(H,18,21)
• InChI Key: FJUCUGLBRLTYIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC3=C(C=C2)N(C(=O)N3C)C
• Molecular Formula: C17H17N3O2
• Molecular Weight: 295.34 g/mol

Description

N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-3-methylbenzamide, also known as DMXAA, is a synthetic compound that has been studied for its potential use in cancer treatment. It was first discovered in the 1980s and has since been the subject of numerous scientific studies.

Mechanism of Action

N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-3-methylbenzamide works by activating the immune system to attack cancer cells. It does this by stimulating the production of cytokines, which are proteins that help to regulate the immune response. This leads to an increase in the number of immune cells that can recognize and attack cancer cells.
Biochemical and Physiological Effects:
N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-3-methylbenzamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the production of cytokines such as interferon-alpha and tumor necrosis factor-alpha, which are known to play a role in the immune response. It has also been shown to increase the number of immune cells such as T cells and natural killer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-3-methylbenzamide in lab experiments is that it has been shown to be effective in inhibiting the growth of tumors in animal models. This makes it a promising candidate for further study as a potential cancer treatment. However, one limitation is that it has not yet been tested in humans, so its effectiveness and safety in humans is not yet known.

Future Directions

There are several potential future directions for research on N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-3-methylbenzamide. One area of study could be to investigate its effectiveness in combination with other cancer treatments, such as chemotherapy or radiation therapy. Another area of study could be to investigate its potential use in other types of cancer, such as breast cancer or lung cancer. Additionally, further research could be done to better understand the mechanism of action of N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-3-methylbenzamide and how it interacts with the immune system to attack cancer cells.

Scientific Research Applications

N-(1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-3-methylbenzamide has been studied extensively for its potential use in cancer treatment. It has been shown to be effective in inhibiting the growth of tumors in animal models, and has also been shown to enhance the effectiveness of chemotherapy drugs.